Cas no 1251603-30-1 (N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251603-30-1
• MF: C₁₉H₂₀BrN₅O₂S
• MW: 462.363401412964
• CID: 6078482
• PubChem ID: 49662889
• Update Time: 2025-07-21

N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• F3406-5245
• VU0623235-1
• N-(2-bromophenyl)-2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• 1251603-30-1
• N-(2-bromophenyl)-2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• CHEMBL4537706
• N-(2-bromophenyl)-2-[8-(cyclohexylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• AKOS021975319

• Inchi： 1S/C19H20BrN5O2S/c20-14-8-4-5-9-15(14)22-16(26)12-25-19(27)24-11-10-21-18(17(24)23-25)28-13-6-2-1-3-7-13/h4-5,8-11,13H,1-3,6-7,12H2,(H,22,26)
• InChI Key： MSKQXIUKYPOXIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CN1C(N2C=CN=C(C2=N1)SC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 461.05211g/mol
• Monoisotopic Mass: 461.05211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

Professional Introduction to N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide (CAS No. 1251603-30-1)

N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3apyrazin-2-ylacetamide

This compound, identified by the CAS number 1251603-30-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure is characterized by a complex heterocyclic framework, incorporating both bromophenyl and cyclohexylsulfanyl substituents, which contribute to its unique pharmacological properties. The presence of the 1,2,4-triazole and pyrazine rings further enhances its potential as a bioactive molecule.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the cyclohexylsulfanyl group introduces a sulfur atom into the molecule, which can participate in various interactions with biological targets. This feature makes it particularly interesting for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. The 1,2,4-triazole core is known for its role in antimicrobial and anti-inflammatory agents, while the pyrazine ring is often associated with central nervous system (CNS) therapeutic applications. The combination of these motifs in N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide suggests a multifaceted pharmacological profile that warrants further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The bromophenyl group can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of structural modifications. These modifications can be tailored to optimize binding affinity and selectivity against specific biological targets.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the binding properties of this compound and its derivatives. This approach has already led to several promising candidates that are being evaluated in preclinical studies.

The 8-(cyclohexylsulfanyl) moiety adds another layer of complexity to the molecule's interactions with biological systems. Sulfur-containing compounds are known for their ability to engage in hydrogen bonding and metal coordination interactions, which can be exploited to enhance drug efficacy. Additionally, the sulfanyl group may influence metabolic stability, an important consideration in drug development.

In vitro studies have begun to reveal the pharmacological potential of N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide. Initial results suggest that it exhibits inhibitory activity against certain enzymes and receptors relevant to inflammatory and neurological disorders. These findings are particularly exciting given the unmet medical needs in these areas.

The compound's mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways involved in disease progression. By modulating these pathways, it could potentially alleviate symptoms or slow down disease progression in affected patients.

The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies that can be applied to other heterocyclic derivatives. Researchers have developed efficient routes for introducing various functional groups while maintaining high chemical yields. These advancements are crucial for accelerating the discovery process in medicinal chemistry.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved efficacy and safety profiles.

In conclusion, N-(2-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,234triazolo4,